N-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-3-(phenylthio)propanamide

• IUPAC Name: N-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-3-phenylsulfanylpropanamide
• InChI: InChI=1S/C26H31N3O3S/c1-31-22-11-9-21(10-12-22)28-14-16-29(17-15-28)24(25-8-5-18-32-25)20-27-26(30)13-19-33-23-6-3-2-4-7-23/h2-12,18,24H,13-17,19-20H2,1H3,(H,27,30)
• InChI Key: UCLLQVNXUHGEKV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(CNC(=O)CCSC3=CC=CC=C3)C4=CC=CO4
• Molecular Formula: C26H31N3O3S
• Molecular Weight: 465.6 g/mol

Description

N-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-3-(phenylthio)propanamide is a useful research compound. Its molecular formula is C26H31N3O3S and its molecular weight is 465.61. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

A study conducted by Kumar et al. (2017) explored the synthesis of novel derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine. These compounds, including structures similar to the specified chemical, were synthesized and evaluated for their antidepressant and antianxiety activities in albino mice. The compounds displayed significant antidepressant and antianxiety activities, suggesting potential pharmacological applications in treating these disorders (J. Kumar et al., 2017).

Dye-Sensitized Solar Cells

Research by Kim et al. (2011) investigated the use of phenothiazine derivatives with various conjugated linkers, including furan, for dye-sensitized solar cells. The study found that the use of furan as a conjugated linker led to a significant improvement in solar energy-to-electricity conversion efficiency. This research highlights the potential application of furan-containing compounds in renewable energy technologies (Se Hun Kim et al., 2011).

Antioxidant and Anticancer Activities

A study by Tumosienė et al. (2020) synthesized novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide with various moieties, including furan. The antioxidant activity of these compounds was evaluated, revealing that some derivatives had significantly higher antioxidant activity than ascorbic acid. Additionally, their anticancer activity was tested against human glioblastoma and breast cancer cell lines, showing promising results (I. Tumosienė et al., 2020).

DNA Binding and Anticancer Activity

Amir et al. (2016) synthesized heteroleptic platinum(II) dithiocarbamates with ligands including 4-(furan-2-carbonyl)piperazine. These complexes exhibited strong DNA-binding capabilities and significant anticancer activity against various cancer cell lines. The study provides insights into the potential therapeutic applications of furan-containing compounds in cancer treatment (M. Amir et al., 2016).